![molecular formula C15H16ClN3O3S B2756434 3-chloro-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide CAS No. 2034387-38-5](/img/structure/B2756434.png)
3-chloro-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and has shown promising results in various studies.
Scientific Research Applications
Biological Potential of Sulfonamide Hybrid Schiff Bases
Sulfonamide derivatives, including those similar in structure to the compound , have been synthesized and characterized for their biological potential. These compounds were evaluated for enzyme inhibition against AChE and BChE enzymes, demonstrating significant inhibition. Molecular docking studies further supported these findings, indicating potential applications in the development of therapeutic agents targeting enzyme-related disorders. Antioxidant potential was also determined, suggesting applications in oxidative stress management (Kausar et al., 2019).
Antimicrobial Activity of Heterocyclic Compounds
Derivatives bearing structural similarity to the specified compound have been synthesized and evaluated for their antimicrobial activity against various bacteria and fungi. The synthesized compounds displayed significant antimicrobial properties, highlighting their potential use in developing new antimicrobial agents (Sarvaiya et al., 2019).
Inhibition of Carbonic Anhydrase Isozymes
Novel sulfonamides, including compounds structurally related to "3-chloro-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide," have shown inhibition of carbonic anhydrase isozymes, which are significant for physiological functions. These findings suggest potential applications in managing conditions associated with the dysregulation of these enzymes, such as glaucoma, epilepsy, and cancer (Garaj et al., 2005).
Anticancer Activity of Pyridazinone Derivatives
A series of novel pyridazinone derivatives bearing the benzenesulfonamide moiety was synthesized and evaluated for their anticancer activity. One compound, in particular, showed remarkable activity against several cancer cell lines, including leukemia and non-small cell lung cancer. This suggests potential applications in cancer therapy, leveraging the structural features of compounds like "this compound" (Rathish et al., 2012).
Synthetic Applications and Mechanisms
Research has also explored the synthetic applications of benzenesulfonamide derivatives, highlighting their potential in heterocyclic synthesis and various chemical transformations. This encompasses the use of such compounds in directed metalation, providing new pathways for synthesizing complex organic structures (Familoni, 2002).
properties
IUPAC Name |
3-chloro-N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN3O3S/c16-12-2-1-3-13(10-12)23(21,22)17-8-9-19-15(20)7-6-14(18-19)11-4-5-11/h1-3,6-7,10-11,17H,4-5,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBVNNUWERHIXBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.